Cas no 651733-97-0 (1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-)

1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- structure
651733-97-0 structure
Product Name:1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
CAS No:651733-97-0
MF:C16H18N2
MW:238.327523708344
CID:403827
PubChem ID:10263601
Update Time:2025-04-19

1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
    • 2-(3,5-dimethylphenyl)-1,3-dihydroisoindol-5-amine
    • 651733-97-0
    • DTXSID40437558
    • Inchi: 1S/C16H18N2/c1-11-5-12(2)7-16(6-11)18-9-13-3-4-15(17)8-14(13)10-18/h3-8H,9-10,17H2,1-2H3
    • InChI Key: AQKVLNMASBINFC-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C)C=C(C)C=2)CC2C=CC(=CC=2C1)N

Computed Properties

  • Exact Mass: 238.14714
  • Monoisotopic Mass: 238.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26
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